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Compound of Interest

Compound Name: Calcium bromolactobionate

CAS No.: 33659-28-8

Cat. No.: B1199587

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in-vitro dissolution characteristics of various

calcium salt formulations commonly used in pharmaceuticals and dietary supplements. The

information presented is collated from a range of scientific studies, offering insights into the

performance of different calcium salts under simulated physiological conditions. This document

is intended to assist researchers and formulation scientists in the selection of appropriate

calcium sources for drug development and supplementation.

Comparative Dissolution Data of Calcium Salts
The dissolution of calcium salts is a critical factor influencing their bioavailability. The following

table summarizes quantitative data from various in-vitro studies, highlighting the percentage of

calcium dissolved under different pH conditions, simulating the environments of the stomach

and small intestine.
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Calcium Salt
Dissolution
Medium (pH)

Time (minutes)
Calcium
Dissolved (%)

Reference

Calcium

Carbonate

pH 1.5

(Simulated

Gastric Fluid)

60

56 - 100%

(Varies widely

between

preparations)

[1]

pH 6.9

(Simulated

Intestinal Fluid)

60 0.67 ± 0.8% [1]

pH 1.2 10 99.7% [1]

pH 6.8 360 10.9% [1]

Calcium Citrate

pH 1.5

(Simulated

Gastric Fluid)

60

High

(Independent of

pH)

[1]

pH 7.0

(Simulated

Intestinal Fluid)

-

Forms

significantly

higher levels of

soluble complex

compared to

calcium

phosphate

[2][3]

Calcium

Phosphate

(Dicalcic

Phosphate)

pH 1.5

(Simulated

Gastric Fluid)

60 High [1]

(Tricalcium

Phosphate,

Tetracalcium

Phosphate,

Hydroxyapatite)

pH 6.2 or 7.2 - Solubility

decreases in the

order:

tetracalcium

phosphate >

tricalcium

phosphate >

hydroxyapatite.

[2][4]
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Precipitates

extensively at pH

7.0.

Calcium

Lactogluconate
pH 1.5 - 6.9 60

95 - 115%

(Independent of

pH)

[1]

Calcium Acetate

pH 1.5

(Simulated

Gastric Fluid)

60 High [1]

Calcium

Gluconate

Aqueous

Medium
-

Readily

dissociates to

yield Ca²⁺ ions

[5][6]

Key Observations:

Calcium Carbonate: Demonstrates highly pH-dependent dissolution, with excellent

dissolution in acidic environments simulating the stomach, but very poor dissolution in the

neutral to alkaline conditions of the small intestine.[1] The dissolution rate of different calcium

carbonate preparations can vary significantly.[1]

Calcium Citrate: Exhibits dissolution that is largely independent of pH, making it a more

consistently soluble source of calcium throughout the gastrointestinal tract.[1][7] It forms

soluble complexes at intestinal pH.[2][3]

Calcium Phosphate: The solubility of calcium phosphates is complex and pH-dependent,

generally being more soluble in acidic conditions.[8][9][10] More basic salts like

hydroxyapatite are less soluble than more acidic salts like dicalcium phosphate.[8]

Calcium Lactogluconate and Calcium Citrate: Among the salts tested in one study, these

showed the best dissolution velocities, which were independent of the solution's pH.[1]

Calcium Gluconate: While specific dissolution rate data is less prevalent in the comparative

studies found, it is known to readily dissociate in aqueous solutions, making calcium ions

available.[5][6] Its bioavailability is also influenced by its crystalline form, with finer particles

leading to faster dissolution.[11]
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Standard In-Vitro Dissolution Testing Protocol for
Calcium Supplements
The following is a generalized experimental protocol for conducting in-vitro dissolution studies

of calcium salt formulations, based on common methodologies cited in the literature.[12][13]

[14]

1. Materials and Apparatus:

Dissolution Apparatus: USP Apparatus 2 (Paddles).

Dissolution Medium:

Simulated Gastric Fluid: 0.1 N Hydrochloric Acid (HCl), pH ~1.2.

Simulated Intestinal Fluid: pH 6.8 buffer (e.g., phosphate buffer).

Temperature: 37 ± 0.5 °C.

Rotation Speed: 50-75 rpm.

Calcium Salt Formulations: Tablets or capsules of different calcium salts.

Analytical Equipment: Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma

(ICP) spectrometer for calcium quantification.

2. Procedure:

Medium Preparation: Prepare the required volumes of simulated gastric and intestinal fluids.

Apparatus Setup: Set up the dissolution apparatus, ensuring the temperature is maintained

at 37 ± 0.5 °C.

Dissolution Run:

Place one tablet or capsule of the calcium salt formulation into each dissolution vessel

containing the dissolution medium.
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Start the paddle rotation at the specified speed.

Sampling: Withdraw aliquots of the dissolution medium at predetermined time intervals (e.g.,

5, 10, 15, 30, 45, 60 minutes).

Sample Preparation: Filter the withdrawn samples promptly. Dilute the samples as necessary

to fall within the analytical range of the quantification method.

Calcium Quantification: Analyze the concentration of dissolved calcium in each sample using

AAS or another suitable method.

Data Analysis: Calculate the cumulative percentage of the labeled amount of calcium

dissolved at each time point. Plot the dissolution profile (percentage of calcium dissolved vs.

time).

Visualizing Experimental and Logical Frameworks
To better illustrate the processes and comparisons involved in these studies, the following

diagrams are provided.
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Caption: Experimental workflow for in-vitro dissolution testing of calcium salts.
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Caption: Logical comparison of calcium salt dissolution based on pH dependency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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